Cas no 1260762-93-3 ((3-Methoxy-2,6-dimethylphenyl)methanamine)

• Product Name: (3-Methoxy-2,6-dimethylphenyl)methanamine
• CAS No: 1260762-93-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5003819
• Update Time: 2025-06-09

(3-Methoxy-2,6-dimethylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-2,6-dimethylphenyl)methanamine
• 2,6-Dimethyl-3-methoxybenzylamine

• Inchi： 1S/C10H15NO/c1-7-4-5-10(12-3)8(2)9(7)6-11/h4-5H,6,11H2,1-3H3
• InChI Key： IMYPUPVYRRWYTQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(CN)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2

Additional information on (3-Methoxy-2,6-dimethylphenyl)methanamine

Recent Advances in the Study of (3-Methoxy-2,6-dimethylphenyl)methanamine (CAS: 1260762-93-3) in Chemical Biology and Pharmaceutical Research

(3-Methoxy-2,6-dimethylphenyl)methanamine (CAS: 1260762-93-3) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the most significant advancements in the study of (3-Methoxy-2,6-dimethylphenyl)methanamine is its role in the development of new CNS (Central Nervous System) targeting drugs. Researchers have identified its structural similarity to known neuromodulators, making it a promising candidate for the design of novel psychotropic agents. Recent in vitro studies have demonstrated its ability to interact with specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety.

In addition to its neurological applications, (3-Methoxy-2,6-dimethylphenyl)methanamine has shown promise in oncology research. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a building block for small molecule inhibitors targeting specific cancer-related enzymes. The compound's unique structural features allow for precise modifications that enhance binding affinity and selectivity, making it valuable for drug discovery efforts.

The synthetic pathways for (3-Methoxy-2,6-dimethylphenyl)methanamine have also seen significant optimization in recent years. New catalytic methods have been developed that improve yield and purity while reducing environmental impact. These advancements are particularly important as the compound moves from laboratory-scale production to potential industrial applications.

Pharmacokinetic studies of derivatives containing the (3-Methoxy-2,6-dimethylphenyl)methanamine moiety have revealed favorable absorption and distribution profiles. This has led to increased interest in its incorporation into drug candidates, particularly those requiring blood-brain barrier penetration. However, researchers note that further studies are needed to fully understand its metabolic pathways and potential toxicity profiles.

Looking forward, the versatility of (3-Methoxy-2,6-dimethylphenyl)methanamine suggests it will continue to be an important compound in medicinal chemistry. Its applications extend beyond the current focus areas, with emerging research exploring its potential in anti-inflammatory and antimicrobial agents. The compound's CAS number, 1260762-93-3, has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.